molecular formula C7H11NOS B8741358 (2-Propyl-1,3-thiazol-5-yl)methanol CAS No. 56012-34-1

(2-Propyl-1,3-thiazol-5-yl)methanol

Cat. No.: B8741358
CAS No.: 56012-34-1
M. Wt: 157.24 g/mol
InChI Key: XNJMDXNZSIEYRE-UHFFFAOYSA-N
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Description

(2-Propyl-1,3-thiazol-5-yl)methanol is a useful research compound. Its molecular formula is C7H11NOS and its molecular weight is 157.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

56012-34-1

Molecular Formula

C7H11NOS

Molecular Weight

157.24 g/mol

IUPAC Name

(2-propyl-1,3-thiazol-5-yl)methanol

InChI

InChI=1S/C7H11NOS/c1-2-3-7-8-4-6(5-9)10-7/h4,9H,2-3,5H2,1H3

InChI Key

XNJMDXNZSIEYRE-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NC=C(S1)CO

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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5.8 g of mixed lithium aluminum hydride were added with stirring under a nitrogen atmosphere to 150 ml of anhydrous ether and a solution of 15.1 g of ethyl 2-propyl-thiazole-5-carboxylate in 30 ml of anhydrous ether was added thereto dropwise. The mixture was stirred for 2 hours, cooled and then 20 ml of ethyl acetate followed by 20 ml of water were added. The organic phase was decanted after filtering off the precipitate formed and the ether phase was dried over magnesium sulfate and evaporated to dryness under reduced pressure. The residue was distilled to obtain 6.2 g of 2-propyl-thiazole-5-methanol with a boiling point of 86°C at 0.01 mmHg. The product could be used to fill capsules with 500 mg of the said product and sufficient polyoxyethyleneglycol to fill the capsules.
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